Cas no 20878-52-8 (2-Amino-N-3-(trifluoromethyl)phenylbenzamide)

2-Amino-N-3-(trifluoromethyl)phenylbenzamide is a fluorinated benzamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethylphenyl group, enhancing lipophilicity and metabolic stability, which is advantageous in drug design. The amino substitution on the benzamide scaffold allows for further functionalization, making it a versatile intermediate in synthetic chemistry. The compound's unique electronic properties, imparted by the trifluoromethyl group, may contribute to improved binding affinity in target interactions. It is commonly utilized in the development of bioactive molecules, particularly in kinase inhibition studies. High purity grades are available to ensure reproducibility in research applications.

2-Amino-N-3-(trifluoromethyl)phenylbenzamide structure

20878-52-8 structure

Product Name:2-Amino-N-3-(trifluoromethyl)phenylbenzamide

CAS No:20878-52-8

MF:C₁₄H₁₁F₃N₂O

MW:280.245153665543

MDL:MFCD00423371

CID:1396623

PubChem ID:1517275

Update Time:2025-11-06

2-Amino-N-3-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 2-amino-N-[3-(trifluoromethyl)phenyl]-
- 2-amino-N-[3-(trifluoromethyl)phenyl]benzamide
- MFCD00423371
- 2-Amino-N-(3-(trifluoromethyl)phenyl)benzamide
- CHEMBL279404
- DTXSID40363984
- 2-AMINO N-(3-TRIFLUOROMETHYL PHENYL) BENZAMIDE
- 20878-52-8
- EN300-55499
- AKOS000160343
- STK520578
- LS-08746
- ALBB-025956
- BDBM50376396
- SCHEMBL4031509
- DB-211532
- BBL002136
- Z56040709
- AG-205/05988008
- C90426
- 2-Amino-N-3-(trifluoromethyl)phenylbenzamide
- MDL： MFCD00423371
- Inchi： 1S/C14H11F3N2O/c15-14(16,17)9-4-3-5-10(8-9)19-13(20)11-6-1-2-7-12(11)18/h1-8H,18H2,(H,19,20)
- InChI Key： OAEMTEMEJOQHES-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)NC(C1C=CC=CC=1N)=O)(F)F

Computed Properties

Exact Mass: 280.08243
Monoisotopic Mass: 280.082
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12

2-Amino-N-3-(trifluoromethyl)phenylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB370991-500 mg	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8		500MG	€195.40	2023-01-15
abcr	AB370991-1 g	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide; .	20878-52-8		1g	€239.00	2023-04-26
abcr	AB370991-5 g	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide; .	20878-52-8		5g	€656.50	2023-04-26
abcr	AB370991-10 g	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide; .	20878-52-8		10g	€1074.00	2023-04-26
TRC	A640905-50mg	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8		50mg	$ 50.00	2022-05-31
TRC	A640905-100mg	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8		100mg	$ 95.00	2022-05-31
TRC	A640905-500mg	2-Amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8		500mg	$ 320.00	2022-05-31
Enamine	EN300-55499-0.05g	2-amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8	96%	0.05g	$24.0	2023-02-10
Enamine	EN300-55499-0.1g	2-amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8	96%	0.1g	$37.0	2023-02-10
Enamine	EN300-55499-0.25g	2-amino-N-[3-(trifluoromethyl)phenyl]benzamide	20878-52-8	96%	0.25g	$52.0	2023-02-10

2-Amino-N-3-(trifluoromethyl)phenylbenzamide Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

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